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Get Quote

The following table summarizes the fundamental physicochemical data for trilinolein, which is critical for

experimental design and formulation.

Property Value / Description Conditions / Notes

Common Name Trilinolein, Glyceryl trilinoleate [1]

Systematic Name 1,2,3-Tri-[(cis,cis)-9,12-
octadecadienoyl]glycerol [1]

CAS Registry
Number

537-40-6 [2] [1]

Molecular Formula C₅₇H₉₈O₆ [2] [1]

Molecular Weight 879.38 g/mol [2] [1]

Density 0.925 g/mL [1] At 20 °C

Melting Point -5 to -4 °C [1]

Boiling Point 816.5 ± 65.0 °C [1] Predicted
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Property Value / Description Conditions / Notes

Refractive Index n Information missing from search
results

Physical Form Colorless to Pale Yellow liquid [1]

Storage -20°C [1]

Solubility and Antioxidant Profile

Trilinolein's solubility in various solvents and its intrinsic antioxidant activity are key for its application in

biological and food systems.

Property Details

Solubility Sparingly soluble in Chloroform; Slightly soluble in Hexanes [1]. Shows better
compatibility with non-polar solvents like octanol due to long hydrophobic chains [3].

Antioxidant
Activity

Demonstrates potent in vitro antioxidant activity, with a maximal mean reduction of
oxygen-derived free radicals (OFR) by 48.0% measured via enhanced

chemiluminescence. This activity is more potent than Trolox (-39.2%) and is attributed
to its polyunsaturated structure [4].

Thermal Stability and Oxidation Behavior

Understanding the thermal degradation and oxidation pathways of trilinolein is essential for processing and

storage stability.

Aspect Findings

General
Oxidation
Products

Autoxidation (50-60°C) produces monohydroperoxides (primary products),

bishydroperoxides, mono- and diepoxides, and hydroxy compounds.
Fragmentation patterns from these help identify hydroperoxide isomers [5].
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Aspect Findings

*cis/trans*
Isomerization

Heating pure trilinolein leads to cis/trans isomerization. Key isomers formed are
C18:2-9c12t and C18:2-9t12c. At 180°C, total trans C18:2 is 0.074 mg/g, rising to

0.198 mg/g at 220°C. Density Functional Theory (DFT) calculations show the
energy difference between cis and trans linoleic acid is 6.2 kJ/mol [6].

Oxidative
Cleavage
Products

Secondary volatile aldehydes from β-scission of alkoxy radicals include hexanal,
trans,trans-2,4-decadienal, trans-2-decenal, and others. These compounds are

associated with off-flavors and potential health risks [6].

Recommended
Heating Limit

To minimize the formation of trans fatty acids, oils high in linoleic acid should be

maintained at 140°C or less [6].

Experimental Protocols for Key Analyses

Differential Scanning Calorimetry (DSC) for Phase Behavior

This protocol is adapted from a study on the phase behavior of binary mixtures of triglycerides [7].

Sample Preparation: Accurately weigh 5-13 mg of trilinolein (or its mixture with other TAGs like

tripalmitin or triolein) into an aluminum seal cell.
Temperature Program:

For systems with high-melting TAGs: Equilibrate at 85°C for 10 minutes. Cool to -80°C at a
controlled rate of 4°C/min. Immediately heat to 80°C at 2°C/min.

For systems with low-melting TAGs (e.g., OOO/LLL): Equilibrate at 50°C for 10 minutes.
Cool to -100°C at 4°C/min. Immediately heat to 50°C at 2°C/min.

Data Analysis: Record heat flux during cooling and heating. Analyze peak top temperatures and
calculate enthalpies from peak areas. Deconvolute complex peaks with multiple tops or shoulders at

the baseline.

Analysis of Heat-Induced Isomerization and Oxidation

This protocol details the steps for investigating thermal degradation products [6].

Heating Procedure:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9062203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9062203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9062203/
https://www.jstage.jst.go.jp/article/fstr/26/5/26_589/_html/-char/en
https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9062203/
https://www.smolecule.com/products/s630364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Transfer approximately 1 g of highly purified trilinolein into a 10 mL glass tube.

Incubate the tube in a methyl silicon oil bath (temperature accuracy ±1°C) for 5 hours at a
target temperature (e.g., 120°C to 220°C).

After heating, cool samples to room temperature, seal under a nitrogen atmosphere, and store
at -20°C prior to analysis.

Fatty Acid Methyl Ester (FAME) Derivatization:
Weigh 20 mg of the heated trilinolein sample into a stoppered glass tube.

Add 4 mL of 2% sulfuric acid/methanol solution.
Heat the vial in an 80°C water bath for 2 hours.

Cool the tube, add 2 mL of deionized water and 2 mL of n-hexane. Stir the solution for 2
minutes.

Transfer the supernatant n-hexane layer to a new tube and wash with 1 mL of 2% KOH
solution.

Dry the n-hexane phase over anhydrous sodium sulfate before GC analysis.
GC Analysis of FAMEs:

Instrument: GC equipped with a flame ionization detector (FID) and a fused-silica capillary
column (e.g., HP-88, 100 m × 0.25 mm × 0.20 μm).

Carrier Gas: Nitrogen.
Injection/Detection Temp.: 225°C / 230°C.

Oven Program: 60°C (hold 5 min) → 160°C at 25°C/min (hold 5 min) → 225°C at 2°C/min
(hold 14.5 min).

Quantification: Identify cis and trans isomers by comparing retention times with authentic
standards. Calculate the amount of each fatty acid isomer using a predetermined calibration

curve.

Experimental Workflow and Oxidation Pathways

The following diagram illustrates the logical workflow for the thermal oxidation and analysis of trilinolein.
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Heating Procedure
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Path A: Direct Analysis Path B: FAME Derivatization

HPLC Analysis
(for TAG oxidation products)

GC-FID Analysis
(for fatty acid isomers)

Identification of:
- Hydroperoxides

- Epoxides

Quantification of:
- cis/trans C18:2 isomers

- Volatile aldehydes
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Diagram 1: Experimental workflow for the thermal oxidation and analysis of trilinolein.

The primary autoxidation pathway of trilinolein involves the formation of various oxygenated products, as

summarized below.
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Diagram 2: Key pathways in the autoxidation of trilinolein, leading to various primary and secondary

products.

Application Notes for Research and Development

Handling and Storage: Given its susceptibility to oxidation, store trilinolein at -20°C under an inert
atmosphere (e.g., nitrogen) and protect it from light [1].

Solvent Selection: For dissolution, use non-polar or slightly polar solvents such as chloroform or
hexanes. Solubility may increase with temperature [3] [1].

Biostimulant Potential: Trilinolein has been investigated as a plant biostimulant. Studies have
applied it via irrigation at concentrations of 1 and 5 mg/L, showing enhanced accumulation of health-

promoting phytochemicals in broccoli [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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